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Compound of Interest

1-Aminopyrrolidin-2-one
Compound Name:
hydrochloride

Cat. No.: B154742

An In-depth Technical Guide to 1-Aminopyrrolidin-2-one Hydrochloride

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1-Aminopyrrolidin-2-one hydrochloride, tailored for researchers, scientists, and
professionals in drug development. This document collates available data on its properties,
experimental protocols, and safety information.

Core Physical and Chemical Properties

1-Aminopyrrolidin-2-one hydrochloride is a chemical compound with the CAS number
20386-22-5.[1] It is a pyrrolidinone derivative used as a building block in organic synthesis.

Quantitative Data Summary

The key physical and chemical properties of 1-Aminopyrrolidin-2-one hydrochloride are
summarized in the table below for easy reference and comparison.
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Property Value Source
Molecular Formula CaH9CIN20 [2]
Molecular Weight 136.58 g/mol [1][2]
CAS Number 20386-22-5 [1][2]
Appearance White to off-white to yellow 1]
solid

Melting Point 91.1°C [2]
Boiling Point 91.1°C [2]
Solubility Soluble in Methanol [1]
Purity (by HPLC) >95% [1]
LogP 0.92270 [2]
Exact Mass 136.040344 [2]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of pyrrolidine derivatives are crucial for

reproducible research. While specific protocols for 1-Aminopyrrolidin-2-one hydrochloride

are not extensively detailed in the provided results, general procedures for related compounds

can be adapted.

Synthesis of Pyrrolidine Derivatives

The synthesis of pyrrolidine moieties is a common objective in medicinal chemistry, often
involving reactions like [3+2] cycloaddition of azomethine ylides with electron-deficient alkenes.
[3] A general synthetic pathway for N-amino aza-aliphatic cyclic compounds involves the
reduction of N-nitroso aza-aliphatic cyclic compounds.[4]

A generalized workflow for such a synthesis is outlined below.
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General Synthesis Workflow for N-Amino Aza-Aliphatic Compounds

Reactant Preparation

N-Nitroso Aza-Aliphatic
Cyclic Compound

Agueous Solution (e.g., H20) Ammonium Chloride (NH4Cl)

Reaftion
Y

Combine reactants in an autoclave

Y

Charge with CO2

\

Heat to 35°C

\

Add Zinc powder in portions

Y

Stir at 35°C for 0.5h

Work-up an;y Purification

Filter off Zinc Carbonate

\

Wash with H20

Y

Remove H20 under reduced pressure

Y

Vacuum Distillation

Final Product:
1-Aminopyrrolidine Derivative
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General RP-HPLC Analysis Workflow

Prepare Mobile Phase
(e.g., Methanol/Acetonitrile/Water)

Sample and Standard Preparation

Prepare Calibration Standards

Prepare Sample Solution

HPLC System

Perform System Suitability Test

\ 4

\

Inject Standards and Sample
into RP-C18 column

A

A/

UV Detection at a specified wavelength

Data A‘\?alysis

Generate Calibration Curve
from Standards

A

Quantify Analyte by comparing
peak area to calibration curve

Final Assay Value
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Hazard and Personal Protective Equipment (PPE) Relationship

Potential Hazards

Respiratory Irritation W Serious Eye lrritation
Required RPE
Full-face Respirator Protective Gloves Impervious Clothing Tightly fitting Safety Goggles

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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